Cas no 1303993-94-3 (4-(2-Bromo-4-trifluoromethoxyphenyl)-thiosemicarbazide)

• Product Name: 4-(2-Bromo-4-trifluoromethoxyphenyl)-thiosemicarbazide
• CAS No: 1303993-94-3
• MDL: MFCD18379889
• CID: 4587027
• Update Time: 2025-06-19

4-(2-Bromo-4-trifluoromethoxyphenyl)-thiosemicarbazide Chemical and Physical Properties

Names and Identifiers

• 4-(2-Bromo-4-trifluoromethoxyphenyl)-thiosemicarbazide

• MDL： MFCD18379889
• Inchi： InChI=1S/C8H7BrF3N3OS/c9-5-3-4(16-8(10,11)12)1-2-6(5)14-7(17)15-13/h1-3H,13H2,(H2,14,15,17)
• InChI Key： WYDHLEKSKCHQFU-UHFFFAOYSA-N
• SMILES： FC(F)(F)OC1=CC(Br)=C(NC(NN)=S)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5

Additional information on 4-(2-Bromo-4-trifluoromethoxyphenyl)-thiosemicarbazide

Professional Introduction to 4-(2-Bromo-4-trifluoromethoxyphenyl)-thiosemicarbazide (CAS No. 1303993-94-3)

4-(2-Bromo-4-trifluoromethoxyphenyl)-thiosemicarbazide, a compound with the chemical identifier CAS No. 1303993-94-3, represents a significant advancement in the field of medicinal chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and promising biological activities. The presence of both bromine and trifluoromethoxy substituents in its aromatic ring system, coupled with the thiosemicarbazide moiety, imparts distinct chemical properties that make it a valuable scaffold for drug discovery.

The< strong>thiosemicarbazide moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. Its sulfur and nitrogen atoms provide multiple sites for hydrogen bonding and coordination, which can enhance binding affinity and selectivity. In particular, thiosemicarbazides have been extensively studied for their potential antitumor, antimicrobial, and anti-inflammatory properties. The introduction of halogen atoms such as bromine into the aromatic ring further modulates the electronic properties of the molecule, influencing its reactivity and bioavailability.

The< strong>2-bromo-4-trifluoromethoxyphenyl substituent in 4-(2-Bromo-4-trifluoromethoxyphenyl)-thiosemicarbazide adds an additional layer of complexity to its chemical behavior. The bromine atom at the 2-position can serve as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, allowing for the construction of more complex molecular architectures. Meanwhile, the trifluoromethoxy group at the 4-position introduces electron-withdrawing effects that can influence the molecule's solubility and metabolic stability.

Recent studies have highlighted the< strong>pharmacological potential of derivatives of thiosemicarbazide. For instance, modifications of this scaffold have shown efficacy in inhibiting enzymes involved in cancer cell proliferation and survival. The compound 4-(2-Bromo-4-trifluoromethoxyphenyl)-thiosemicarbazide has been investigated for its ability to modulate kinases and other signaling pathways critical in tumor growth. Preliminary in vitro experiments suggest that it exhibits inhibitory activity against several target proteins, making it a promising candidate for further development.

The< strong>synthetic accessibility of 4-(2-Bromo-4-trifluoromethoxyphenyl)-thiosemicarbazide is another key factor contributing to its appeal in drug discovery. The presence of readily available starting materials and well-established synthetic routes allows for scalable production and modifications. This flexibility enables researchers to explore different derivatives with tailored biological activities, optimizing both potency and selectivity.

In addition to its antitumor properties, this compound has shown promise in other therapeutic areas. Research indicates that it may have< strong>antimicrobial effects against certain resistant strains of bacteria and fungi. The unique combination of substituents enhances its ability to disrupt microbial cell membranes and inhibit vital metabolic pathways. Such findings are particularly relevant in an era where antibiotic resistance is becoming increasingly prevalent.

The< strong>drug-like properties of 4-(2-Bromo-4-trifluoromethoxyphenyl)-thiosemicarbazide have also been evaluated through computational modeling and experimental testing. Its molecular weight, lipophilicity, and solubility profile are within favorable ranges for oral bioavailability. Furthermore, preliminary toxicology studies suggest that it exhibits moderate toxicity at high doses but remains relatively safe at therapeutic concentrations.

The integration of modern computational techniques has further advanced the understanding of this compound's mechanism of action. Molecular docking studies have identified specific interactions between 4-(2-Bromo-4-trifluoromethoxyphenyl)-thiosemicarbazide and its target proteins, providing insights into how it exerts its biological effects. These insights are crucial for designing next-generation analogs with improved pharmacokinetic profiles.

The< strong>cancer research community has been particularly interested in thiosemicarbazides due to their ability to induce apoptosis and inhibit angiogenesis in tumor cells. Studies using animal models have demonstrated that derivatives of this scaffold can reduce tumor growth and metastasis without significant off-target effects. The structural features of 4-(2-Bromo-4-trifluoromethoxyphenyl)-thiosemicarbazide make it a compelling candidate for clinical trials aimed at validating these findings.

In conclusion, 4-(2-Bromo-4-trifluoromethoxyphenyl)-thiosemicarbazide (CAS No. 1303993-94-3) represents a promising lead compound in medicinal chemistry with diverse therapeutic applications. Its unique structural composition, combined with favorable pharmacological properties, positions it as a valuable asset in ongoing drug discovery efforts. Continued research into this compound and its derivatives is likely to yield novel treatments for cancer, infections, and other diseases.